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WIKI4 Properties and Key Application Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: WIKI4

Cat. No.: S548514

The following tables summarize the chemical characteristics of WIKI4 and data from a recent key study on

its application in pancreatic differentiation.

Table 1: Basic Chemical and Biological Profile of WIKI4

Property

Description

Chemical Name

CAS Number

Molecular
Formula

Molecular Weight

Primary Target

Key Pathway
Inhibited

Mechanism of
Action

2-[3-[[4-(4-Methoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]propyl]-1H-
benz[de]isoquinoline-1,3(2H)-dione [1]

838818-26-1 [2] [1]

C29H23N503S [2] [1]

521.59 g/mol [2] [1]

Tankyrase 2 (TNKS2), IC50: 15 nM [2]

Wnt/B-catenin signaling [3] [2]

Inhibits tankyrase, leading to stabilization of AXIN proteins and degradation of 3-
catenin [3]
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Table 2: Key Findings from Pancreatic Progenitor Differentiation (2024 Study) This study demonstrated
that using WIKI4 during the pancreatic progenitor (PP) stage significantly improved the final output of p-

like cells compared to the standard agent, Nicotinamide (NA) [4].

— Standard Protocol (with Optimized Protocol (with
etric

Nicotinamide, NA) WIKI4)
PP Generation (NKX6-1+/PDX1+) Effective [4] Effective, with kinetics similar to

NA [4]

Subsequent B-like Cell Yield (C- Lower frequency [4] Significantly higher
PEP+/NKX6-1+) frequency [4]
Transplantation Outcome in Failed to provide glycemic Provided glycemic control [4]
Model control [4]
Proposed PP Cell - Higher integrin expression, less
Characteristics proliferative [4]

Detailed Experimental Protocol

This protocol is adapted from a 2024 study in Nature Communications for differentiating hPSCs into

pancreatic (3-like cells using WIKI4 [4].

Principle

The differentiation process recapitulates development by directing cell fate through specific inhibitors and
growth factors. Inhibiting tankyrase with WIKI4 during the pancreatic progenitor stage improves the
endocrine commitment of the cells, leading to a higher yield of functional, glucose-responsive B-like cells in

the final stage [4].

Materials

e Cell Line: hPSCs (e.g., H1 hESCs or a NKX6-1 GFP reporter line).
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e Key Reagent: WIKI4 (CAS 838818-26-1). A stock solution of 10 mM can be prepared in DMSO [2].
Aliquot and store at -80°C.

o Basal Differentiation Media: As per established protocols (e.g., Refs. 6-11 in [4]).

¢ Other Factors: Growth factors (e.g., EGF), and other small molecules (e.g., Noggin) as required by
the base differentiation protocol [4].

Step-by-Step Procedure

The following diagram outlines the key stages of the differentiation workflow, highlighting where WIKI4 is

applied.

Stage 1-3
Differentiate hPSCs to
PDX1+ Foregut Endoderm

l

Stage 4 (Day 8-13)
Pancreatic Progenitor (PP) Specification
ADD: WIKI4 (9 pM), Noggin, EGF

Assessment:
Flow Cytometry for
NKX6-1+/PDX1+ PPs

Stage 5-6
Further Differentiation to
Islet-like Cells

Click to download full resolution via product page
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e Stages 1-3: PDX1+ Foregut Endoderm Induction Differentiate hPSCs into PDX1-positive foregut
endoderm cells according to your established base protocol (typically involving sequential activation

and inhibition of key pathways like Activin, BMP, and FGF) [4]. This process usually takes 8 days.

o Stage 4: Pancreatic Progenitor Specification with WIKI4 (Critical Step)

o On day 8, dissociate and replate the PDX1+ cells as needed.
o For the next 5 days (from day 8 to day 13), culture the cells in stage 4 medium supplemented
with:
= Noggin
= EGF
= WIKIZ4 at a working concentration of 9 pM [4].
o Control Consideration: Include a control group treated with the standard agent, 50 mM
Nicotinamide (NA), for comparison [4].

e Stages 5-6: Endocrine Commitment and Maturation Following stage 4, continue the differentiation
protocol for an additional 10-14 days to drive the pancreatic progenitors into immature islet-like cells
containing C-PEP+/NKX6-1+ [-like cells. The specific factors used in these later stages will depend

on the base protocol being followed [4].

Data Analysis and Validation

¢ Flow Cytometry: As shown in the workflow, the success of PP generation (end of Stage 4) is
assessed by analyzing co-expression of PDX1 and NKX6-1. The final outcome (end of Stage 6) is
measured by the frequency of C-PEP+/NKX6-1+ 3-like cells [4].

¢ Functional Assay: Perform glucose-stimulated insulin secretion (GSIS) assays on the mature islet-
like clusters to confirm glucose responsiveness [4].

Practical Notes for Researchers

e Specificity: WIKI4 is an adenosine-subsite tankyrase inhibitor, which provides higher specificity
compared to nicotinamide-subsite inhibitors, potentially reducing off-target effects [4].

¢ Mechanistic Insight: The improved differentiation efficiency is linked to WIKI4-derived PPs being
less proliferative and expressing higher levels of integrins, which may enhance their survival and
function upon transplantation [4].

e Handling: WIKI4 is for research use only. It is soluble in DMSO and should be handled with
appropriate personal protective equipment [2] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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